Cas no 2137722-40-6 (2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester)

• Product Name: 2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester
• CAS No: 2137722-40-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5278552
• Update Time: 2025-10-29

2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO2/c1-12(2,3)15-11(14)13-7-5-4-6-9-8-10(9)13/h9-10H,4-8H2,1-3H3
• InChI Key： LBMYDKALZQLSEU-UHFFFAOYSA-N
• SMILES： C12C(C1)CCCCN2C(OC(C)(C)C)=O

Additional information on 2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester

Introduction to 2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester (CAS No. 2137722-40-6)

2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester, identified by the chemical compound identifier CAS No. 2137722-40-6, is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of bicyclic azapeptides, characterized by its fused ring system containing an azacycloalkane core. The presence of a carboxylic acid ester at the 2-position and a tert-butyl (1,1-dimethylethyl) group at the 1-position contributes to its unique structural and functional properties, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural framework of 2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester incorporates a bicyclic system with a nitrogen atom within the azacycloalkane ring. This nitrogen atom can serve as a key pharmacophore, interacting with biological targets such as enzymes and receptors. The rigid bicyclic scaffold enhances the compound's binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents. Additionally, the ester functionality at the 2-position provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in azabicycloalkanes due to their potential applications in medicinal chemistry. These compounds exhibit unique conformational constraints that can mimic natural products and bioactive molecules, making them valuable scaffolds for drug development. The CAS No. 2137722-40-6 compound has been studied for its potential role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. Preliminary studies suggest that this molecule may interact with specific targets by adopting a favorable binding orientation within the active site.

One of the most compelling aspects of 2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester is its potential as a lead compound for the development of new drugs. Its structural features allow for fine-tuning of pharmacokinetic properties such as solubility, metabolic stability, and bioavailability. Researchers have employed computational methods to predict how modifications to this scaffold might enhance its efficacy and reduce side effects. These virtual screening approaches have identified promising analogs that could be synthesized experimentally for further validation.

The synthesis of CAS No. 2137722-40-6 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The construction of the bicyclic azapeptide core typically involves ring-closing metathesis or cyclization reactions followed by functional group transformations to introduce the ester moiety and the tert-butyl group. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

From a pharmacological perspective, 2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester has shown promise in preclinical studies as a modulator of enzyme activity relevant to chronic diseases. For instance, it has been investigated for its potential to inhibit enzymes involved in inflammatory pathways by binding to their active sites and altering their conformational state. Such interactions could lead to novel therapeutics that offer improved outcomes over existing treatments.

The compound's stability under physiological conditions is another critical factor that contributes to its suitability as a drug candidate. The tert-butyl group at the 1-position provides steric hindrance that protects the molecule from rapid degradation by metabolic enzymes such as cytochrome P450 oxidases. This stability ensures that CAS No. 2137722-40-6 remains active within the body long enough to exert its desired therapeutic effect.

In conclusion,2-Azabicyclo[5.1.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester (CAS No.2137722-40-6) represents an intriguing molecule with significant potential in pharmaceutical research and development.
The unique structural features of this bicyclic azapeptide make it an attractive scaffold for designing new drugs targeting various diseases.
Ongoing studies continue to explore its biological activities and optimize synthetic routes for large-scale production.
As our understanding of molecular interactions advances, CAS No.2137722-40-6
is poised to play a crucial role in shaping future therapeutic strategies.